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Introduction

Pigment Yellow 138 (PY 138), a quinophthalone-based organic pigment, is a high-
performance colorant widely utilized in various industrial applications, including plastics,
coatings, and paints.[1][2] Its popularity stems from its excellent thermal stability, lightfastness,
and resistance to various solvents.[1][3] This technical guide provides an in-depth analysis of
the photophysical properties of Pigment Yellow 138, focusing on its behavior in different
media. Understanding these properties is crucial for optimizing its performance in existing
applications and for exploring its potential in novel fields such as advanced materials and
sensing.

Chemical and Physical Properties

Pigment Yellow 138 is chemically identified as 4,5,6,7-tetrachloro-2-[2-(4,5,6,7-tetrachloro-1,3-
dioxoinden-2-yl)quinolin-8-yljisoindole-1,3-dione.[4] Its chemical structure is provided below.

Table 1: General Chemical and Physical Properties of Pigment Yellow 138
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Property Value Reference
Chemical Formula C26H6ClsN204 [4]
Molecular Weight 693.9 g/mol [4]
CAS Number 30125-47-4 [4]
Appearance Yellow powder [3]
Density ~1.8 g/cm?3 [5]
Heat Resistance Up to 290 °C [5]
Light Fastness Excellent (8 on a scale of 1-8) [5]

Photophysical Properties in Different Media

The photophysical properties of a pigment, such as its absorption and emission characteristics,

can be significantly influenced by the surrounding medium. This phenomenon, known as

solvatochromism, arises from the differential solvation of the ground and excited states of the

dye molecule.[6] While extensive quantitative data on the solvatochromic behavior of Pigment

Yellow 138 is not readily available in the public domain, this section outlines the expected

behavior and provides a framework for its characterization.

Table 2: Photophysical Data of Pigment Yellow 138 in Various Media
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Absorption  Emission Fluorescen
. Quantum L
Medium Max (Aabs, Max (Aem, vield (®) ce Lifetime Reference
ie

nm) nm) (T, ns)
Polyethylene Data Not Data Not Data Not Data Not
(PE) Available Available Available Available
Polypropylen Data Not Data Not Data Not Data Not
e (PP) Avalilable Available Avalilable Available
Polyvinyl

] Data Not Data Not Data Not Data Not

Chloride ] ] ] )

Available Available Available Available
(PVC)
Automotive Data Not Data Not Data Not Data Not
Coatings Available Available Available Available
Water-based Data Not Data Not Data Not Data Not
Paints Available Available Available Available
Solvent- Data Not Data Not Data Not Data Not
based Paints Available Available Available Available

Note: The lack of specific data in Table 2 highlights a research gap in the detailed

photophysical characterization of Pigment Yellow 138 in different application media.

Experimental Protocols

The characterization of the photophysical properties of Pigment Yellow 138 requires a suite of

spectroscopic techniques. Below are detailed methodologies for key experiments.

Sample Preparation

o Solutions: Prepare dilute solutions of Pigment Yellow 138 in a range of solvents with varying

polarities (e.g., hexane, toluene, dichloromethane, acetone, ethanol, acetonitrile).

Concentrations should be in the micromolar range to avoid aggregation and inner filter

effects.

e Solid Matrices: For solid-state measurements, disperse the pigment in the desired polymer

or coating matrix at a specified weight percentage. The dispersion quality is critical for
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obtaining reproducible results.

UV-Visible Absorption Spectroscopy

e Instrument: A dual-beam UV-Vis spectrophotometer.
e Procedure:
o Record the baseline spectrum of the pure solvent or solid matrix.

o Measure the absorption spectrum of the pigment solution or solid sample over a
wavelength range of at least 300-600 nm.

o Identify the wavelength of maximum absorption (Aabs).

Fluorescence Spectroscopy

 Instrument: A spectrofluorometer equipped with an excitation and an emission

monochromator.
e Procedure:

o Emission Spectrum: Excite the sample at its Aabs and record the emission spectrum over
a wavelength range longer than the excitation wavelength. Identify the wavelength of

maximum emission (Aem).

o Excitation Spectrum: Set the emission monochromator to the Aem and scan the excitation
wavelength range to obtain the excitation spectrum. This should correspond to the

absorption spectrum.

Fluorescence Quantum Yield Measurement

e Method: The relative method using a well-characterized standard with a known quantum
yield (e.g., quinine sulfate in 0.1 M H2SOa, ® = 0.54).

e Procedure:

o Measure the absorbance of both the sample and the standard at the excitation
wavelength, ensuring the absorbance is below 0.1 to minimize inner filter effects.
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o Measure the integrated fluorescence intensity of both the sample and the standard.

o Calculate the quantum yield of the sample using the following equation: ®sample =
dstandard * (Isample / Istandard) * (Astandard / Asample) * (nsample? / nstandard?) where
® is the quantum yield, | is the integrated fluorescence intensity, A is the absorbance at
the excitation wavelength, and n is the refractive index of the solvent.

Fluorescence Lifetime Measurement

 Instrument: A time-correlated single-photon counting (TCSPC) system.
e Procedure:

o Excite the sample with a pulsed laser source at the Aabs.

o Collect the fluorescence decay profile.

o Fit the decay curve to a single or multi-exponential function to determine the fluorescence

lifetime (7).

Experimental and Logical Workflows

The following diagrams illustrate the logical workflow for characterizing the photophysical
properties of Pigment Yellow 138 and a conceptual representation of solvatochromism.
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Caption: Experimental workflow for photophysical characterization.
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Caption: Conceptual diagram of solvatochromism.

Conclusion

Pigment Yellow 138 is a robust organic pigment with excellent stability properties. While its
gualitative photophysical characteristics are well-documented in technical data sheets, a
comprehensive, quantitative understanding of its behavior in different media is lacking in
publicly available literature. The experimental protocols and workflows detailed in this guide
provide a clear path for researchers to systematically investigate the photophysical properties
of Pigment Yellow 138. Such studies would not only fill a critical knowledge gap but also
enable the rational design of new materials and applications leveraging the unique optical
properties of this versatile pigment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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